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Introduction

Mca-YVADAP-Lys(Dnp)-OH is a highly sensitive fluorogenic substrate utilized for the detection
of caspase-1 and angiotensin-converting enzyme 2 (ACE2) activity.[1][2][3] This substrate is a
peptide sequence, Tyr-Val-Ala-Asp-Ala-Pro-Lys, flanked by a fluorescent donor, (7-
methoxycoumarin-4-yl)acetyl (Mca), and a quencher, 2,4-dinitrophenyl (Dnp). In its intact form,
the fluorescence of the Mca group is quenched by the proximity of the Dnp group through
Forster Resonance Energy Transfer (FRET). Enzymatic cleavage of the peptide backbone
separates the fluorophore from the quencher, resulting in a measurable increase in
fluorescence. This property allows for the continuous monitoring of enzyme activity in a variety
of experimental settings.

The cleavage site for caspase-1 is between the aspartic acid (Asp) and alanine (Ala) residues
within the YVAD sequence, a canonical recognition motif for this enzyme. For ACE2, the
substrate is cleaved at the proline (Pro) and lysine (Lys) junction. The distinct cleavage sites
enable the specific assessment of each enzyme's activity.

Key Features:
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Dual Specificity: Substrate for both caspase-1 and ACEZ2.

Fluorogenic Detection: Provides a sensitive and continuous assay format.

FRET-Based Mechanism: Low background signal and high signal-to-noise ratio.

Applications: Suitable for in vitro enzyme kinetics, inhibitor screening, and studying cellular
pathways involving caspase-1 and ACE2.

Physicochemical and Fluorescent Properties

A summary of the key properties of Mca-YVADAP-Lys(Dnp)-OH is provided in the table below.

Property Value Reference
Molecular Formula Cs3HeaN10019

Molecular Weight 1145.1 g/mol [4]
Excitation Wavelength (Mca) ~325-328 nm

Emission Wavelength (Mca) ~392-420 nm [4]
Solubility Soluble in DMSO [4]

Store at -20°C, protected from
Storage ] )
light and moisture.

Signaling Pathways
Caspase-1 and the Inflammasome

Caspase-1 is a cysteine protease that plays a central role in the innate immune system. It is the
effector enzyme of the inflammasome, a multi-protein complex that assembles in response to
pathogen-associated molecular patterns (PAMPs) and damage-associated molecular patterns
(DAMPSs). The activation of caspase-1 leads to the cleavage of pro-inflammatory cytokines,
pro-interleukin-1(3 (pro-IL-13) and pro-interleukin-18 (pro-IL-18), into their active forms. Active
caspase-1 can also induce a form of programmed cell death called pyroptosis.
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There are two main pathways for inflammasome activation: the canonical and non-canonical
pathways.
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Canonical Inflammasome Activation Pathway
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Non-Canonical Inflammasome Activation Pathway
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Caspase-1 Activity Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols for Mca-YVADAP-
Lys(Dnp)-OH]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10785906/docs#application-notes-and-protocols-for-
mca-yvadap-lys-dnp-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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